4-Cinnamyloxybenzaldehyde

• Molecular Formula: C16H14O2
• Molecular Weight: 238.28 g/mol
• IUPAC Name: 4-(3-phenylprop-2-enoxy)benzaldehyde
• InChI: InChI=1S/C16H14O2/c17-13-15-8-10-16(11-9-15)18-12-4-7-14-5-2-1-3-6-14/h1-11,13H,12H2
• InChI Key: SRXWGYPOOZFWAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CCOC2=CC=C(C=C2)C=O

Description

4-Cinnamyloxybenzaldehyde (CAS: 79844-40-9) is an aromatic aldehyde derivative with the molecular formula C₁₆H₁₄O₂ and a molecular weight of 238.28 g/mol. It features a cinnamyloxy (-O-CH₂-CH=CH-Ph) substituent at the para position of the benzaldehyde ring, which confers unique electronic and steric properties. This compound is primarily utilized as a laboratory chemical and intermediate in the synthesis of complex organic molecules .

Comparison with Similar Compounds

Hazard Profile :

• GHS Classifications : Acute oral toxicity (Category 4), skin irritation (Category 2), eye irritation (Category 2A), and respiratory tract irritation (Category 3) .
• Stability : Stable under recommended storage conditions but may decompose upon heating to release hazardous gases (e.g., carbon oxides, hydrogen bromide) .

Comparison with Similar Compounds

Structural and Functional Group Analysis

Table 1: Structural Comparison of 4-Cinnamyloxybenzaldehyde and Analogues

Compound	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Structural Features
4-Cinnamyloxybenzaldehyde	C₁₆H₁₄O₂	238.28	Aldehyde, cinnamyloxy ether	Extended conjugation via styrenyl group
4-Hydroxybenzaldehyde	C₇H₆O₂	122.12	Aldehyde, phenolic -OH	Electron-donating hydroxyl group
4-Bromobenzaldehyde	C₇H₅BrO	185.02	Aldehyde, bromo substituent	Electron-withdrawing halogen
4-Allyloxybenzaldehyde	C₁₀H₁₀O₂	162.19	Aldehyde, allyloxy ether	Shorter unsaturated ether chain
4-(Hexyloxy)benzaldehyde	C₁₃H₁₈O₂	206.28	Aldehyde, hexyloxy ether	Long aliphatic chain

Key Observations :

• Halogenated derivatives (e.g., 4-Bromobenzaldehyde) exhibit electron-withdrawing effects, altering electrophilic substitution patterns .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound	Boiling Point (°C)	Solubility	Reactivity Highlights
4-Cinnamyloxybenzaldehyde	Not reported	Low in water	Susceptible to oxidation at aldehyde group
4-Hydroxybenzaldehyde	246–248	Soluble in ethanol	Antioxidant activity due to phenolic -OH
4-Bromobenzaldehyde	230–232	Insoluble in water	Participates in nucleophilic substitutions
4-Allyloxybenzaldehyde	~250 (estimated)	Moderate in DMSO	Undergoes Claisen rearrangement

Notes:

• 4-Hydroxybenzaldehyde’s phenolic -OH group contributes to its antioxidant and antimicrobial activities, as demonstrated in ethnopharmacological studies .
• The allyloxy group in 4-Allyloxybenzaldehyde facilitates pericyclic reactions, unlike the cinnamyloxy analogue’s extended conjugation .

Table 3: Hazard Comparison

Compound	Acute Toxicity (Oral)	Skin/Irritation Risk	First Aid Measures
4-Cinnamyloxybenzaldehyde	Category 4 (H302)	Category 2 (H315)	Eye rinse (15 min), soap wash for skin
4-(Bromomethyl)benzaldehyde	Not fully studied	Severe irritation	Immediate flushing, consult ophthalmologist
4-Bromobenzaldehyde	Not classified	Low risk	Standard lab safety protocols

Critical Notes:

• 4-Cinnamyloxybenzaldehyde’s respiratory tract irritation risk (H335) necessitates fume hood use during handling .
• 4-(Bromomethyl)benzaldehyde lacks comprehensive toxicological data, requiring heightened precaution .